Cas no 62249-80-3 (Oxirane, ethenyl-, (2S)-)

Oxirane, ethenyl-, (2S)- Properties

Names and Identifiers

• Oxirane, ethenyl-, (2S)-
• (S)-2-Vinyloxirane
• (S)-2-VINYL-OXIRANE
• (S)-3,4-EPOXY-1-BUTENE
• (+)-(S)-3,4-epoxybut-1-ene
• (2S)-2-Vinyloxirane
• (S)-(+)-3,4-epoxy-1-butene
• (S)-1,2-epoxy-3-butene
• (S)-butadiene monoepoxide
• (S)-butadiene monooxide
• (S)-butadiene monoxide
• [S,(+)]-Ethenyloxirane
• (S)-2-Vinyloxirane, technical, >=90% (sum of enantiomers, GC)
• DTXSID401319016
• (S)-2-Vinyl-oxirane
• MFCD04040042
• EN300-784638
• AKOS025295554
• 62249-80-3
• (S)-3,4-Epoxy-1-butene
• (2S)-2-ETHENYLOXIRANE
• GXBYFVGCMPJVJX-BYPYZUCNSA-N
• G45818
• +Expand

• MDL： MFCD04040042
• InChIKey： GXBYFVGCMPJVJX-BYPYZUCNSA-N
• Inchi： InChI=1S/C4H6O/c1-2-4-3-5-4/h2,4H,1,3H2/t4-/m0/s1
• SMILES： C=CC1CO1

Computed Properties

• Exact Mass: 70.04190
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 70.041864811g/mol
• Heavy Atom Count: 5
• Complexity: 49.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• LogP: 0.57120
• PSA: 12.53000
• Refractive Index: n20/D 1.417
• Boiling Point: 66 °C(lit.)
• Flash Point: Fahrenheit: -58 ° f
  Celsius: -50 ° c
  
• Optical Activity: [α]20/D +20.0±1°, c = 1% in pentane(lit.)
• Density: 0.870 g/mL at 20 °C(lit.)

Oxirane, ethenyl-, (2S)- Security Information

• Symbol: GHS02
• WGK Germany：3
• Safety Instruction： S16
• Risk Phrases：R11
• Dangerous goods sign： F
• Hazardous Material transportation number：UN 1993 3/PG 2
• Hazard Statement： H225
• Warning Statement： P210
• Storage Condition：2-8°C
• Risk Phrases： 11
• Signal Word：Danger
• FLUKA BRAND F CODES：10-21

Oxirane, ethenyl-, (2S)- Customs Data

• HS CODE：2910900090
• Customs Data：

  China Customs Code:

  2910900090

  Overview:

  2910900090. Three section epoxide,Epoxy alcohol(phenol,ether),Including its halogenation,sulfonation,Nitrosative or nitrosative derivatives. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2910900090. epoxides, epoxyalcohols, epoxyphenols and epoxyethers, with a three-membered ring, and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%